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  4. 3-(3-SULFOPROPYL)-2-([3-[(3-PENTYL-2-BENZOTHIAZOLINYLIDENE)METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN-1-YLIDE
3-(3-SULFOPROPYL)-2-([3-[(3-PENTYL-2-BENZOTHIAZOLINYLIDENE)METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN-1-YLIDE 3-(3-SULFOPROPYL)-2-([3-[(3-PENTYL-2-BENZOTHIAZOLINYLIDENE)METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN-1-YLIDE
Brand Name: Vulcanchem
CAS No.: 122341-51-9
VCID: VC0039374
InChI: InChI=1S/C32H38N2O3S3/c1-4-5-10-16-33-26-12-6-8-14-28(26)38-30(33)20-24-19-25(23-32(2,3)22-24)21-31-34(17-11-18-40(35,36)37)27-13-7-9-15-29(27)39-31/h6-9,12-15,19-21H,4-5,10-11,16-18,22-23H2,1-3H3
SMILES: CCCCCN1C2=CC=CC=C2SC1=CC3=CC(=CC4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])CC(C3)(C)C
Molecular Formula: C32H38N2O3S3
Molecular Weight: 594.9 g/mol

3-(3-SULFOPROPYL)-2-([3-[(3-PENTYL-2-BENZOTHIAZOLINYLIDENE)METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN-1-YLIDE

CAS No.: 122341-51-9

Main Products

VCID: VC0039374

Molecular Formula: C32H38N2O3S3

Molecular Weight: 594.9 g/mol

3-(3-SULFOPROPYL)-2-([3-[(3-PENTYL-2-BENZOTHIAZOLINYLIDENE)METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN-1-YLIDE - 122341-51-9

CAS No. 122341-51-9
Product Name 3-(3-SULFOPROPYL)-2-([3-[(3-PENTYL-2-BENZOTHIAZOLINYLIDENE)METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN-1-YLIDE
Molecular Formula C32H38N2O3S3
Molecular Weight 594.9 g/mol
IUPAC Name 3-[2-[(Z)-[5,5-dimethyl-3-[(Z)-(3-pentyl-1,3-benzothiazol-2-ylidene)methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
Standard InChI InChI=1S/C32H38N2O3S3/c1-4-5-10-16-33-26-12-6-8-14-28(26)38-30(33)20-24-19-25(23-32(2,3)22-24)21-31-34(17-11-18-40(35,36)37)27-13-7-9-15-29(27)39-31/h6-9,12-15,19-21H,4-5,10-11,16-18,22-23H2,1-3H3
Standard InChIKey YKVVDMYNFDOTFS-UHFFFAOYSA-N
Isomeric SMILES CCCCCN\1C2=CC=CC=C2S/C1=C\C3=C/C(=C\C4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])/CC(C3)(C)C
SMILES CCCCCN1C2=CC=CC=C2SC1=CC3=CC(=CC4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])CC(C3)(C)C
Canonical SMILES CCCCCN1C2=CC=CC=C2SC1=CC3=CC(=CC4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])CC(C3)(C)C
PubChem Compound 14848396
Last Modified Nov 11 2021
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